Cas no 1803828-34-3 (3,4-Difluoropyridine-2-sulfonyl chloride)

3,4-Difluoropyridine-2-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The difluoropyridine backbone enhances stability and selectivity, making it particularly useful in the synthesis of complex heterocyclic compounds. This compound is valued for its compatibility with a range of nucleophiles, including amines and alcohols, facilitating the preparation of sulfonamides and sulfonate esters. Its well-defined reactivity profile and robustness under various reaction conditions make it a reliable choice for medicinal chemistry and material science research.

3,4-Difluoropyridine-2-sulfonyl chloride structure

1803828-34-3 structure

Product Name:3,4-Difluoropyridine-2-sulfonyl chloride

CAS No:1803828-34-3

MF:C₅H₂ClF₂NO₂S

MW:213.589685916901

CID:4904976

Update Time:2025-05-21

3,4-Difluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoropyridine-2-sulfonyl chloride
- Inchi： 1S/C5H2ClF2NO2S/c6-12(10,11)5-4(8)3(7)1-2-9-5/h1-2H
- InChI Key： AXLFPBWQTQFLEY-UHFFFAOYSA-N
- SMILES： ClS(C1C(=C(C=CN=1)F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 253
XLogP3: 1.4
Topological Polar Surface Area: 55.4

3,4-Difluoropyridine-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029006990-250mg	3,4-Difluoropyridine-2-sulfonyl chloride	1803828-34-3	95%	250mg	$1,029.00	2022-04-02
Alichem	A029006990-500mg	3,4-Difluoropyridine-2-sulfonyl chloride	1803828-34-3	95%	500mg	$1,802.95	2022-04-02
Alichem	A029006990-1g	3,4-Difluoropyridine-2-sulfonyl chloride	1803828-34-3	95%	1g	$3,097.65	2022-04-02